2-(2-Chloro-6-fluorophenyl)propanoic acid

• Molecular Formula: C9H8ClFO2
• Molecular Weight: 202.61 g/mol
• IUPAC Name: 2-(2-chloro-6-fluorophenyl)propanoic acid
• InChI: InChI=1S/C9H8ClFO2/c1-5(9(12)13)8-6(10)3-2-4-7(8)11/h2-5H,1H3,(H,12,13)
• InChI Key: YCJFBNXBSAOMAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=CC=C1Cl)F)C(=O)O

Description

2-(2-Chloro-6-fluorophenyl)propanoic acid is a halogenated aromatic carboxylic acid with the molecular formula C₉H₈ClFO₂ (calculated molecular weight: 202.61 g/mol). Its structure features a propanoic acid chain (-CH₂CH₂COOH) attached to a 2-chloro-6-fluorophenyl ring. Key identifiers include:

• SMILES: C1=CC(=C(C(=C1)Cl)F)CC(CC(=O)O)
• InChIKey: IJIZOJZUZZTIDJ-UHFFFAOYSA-N

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Chloro-6-fluorophenyl)propanoic acid typically involves the following steps:

Starting Material: The synthesis begins with the commercially available 2-chloro-6-fluorobenzene.

Friedel-Crafts Acylation: The 2-chloro-6-fluorobenzene undergoes Friedel-Crafts acylation with propanoic anhydride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). This reaction introduces the propanoic acid moiety onto the benzene ring.

Hydrolysis: The resulting product is then hydrolyzed to yield 2-(2-Chloro-6-fluorophenyl)propanoic acid.

Industrial Production Methods

Industrial production methods for 2-(2-Chloro-6-fluorophenyl)propanoic acid may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, efficient catalysts, and optimized reaction conditions to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

2-(2-Chloro-6-fluorophenyl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The chlorine and fluorine atoms on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential as a pharmaceutical agent due to its structural characteristics that allow it to interact with biological targets effectively. Its applications include:

• Anti-inflammatory Agents : Research has demonstrated that derivatives of 2-(2-chloro-6-fluorophenyl)propanoic acid exhibit notable anti-inflammatory properties. In a study comparing various compounds, those containing this acid showed superior activity against inflammation markers compared to commercial anti-inflammatory drugs like Indomethacin .
• Antibacterial and Antifungal Activity : The compound has shown promising antibacterial effects against Gram-negative and Gram-positive bacteria, including Escherichia coli and Staphylococcus aureus. It also exhibits antifungal properties against Candida albicans. The synthesis of novel derivatives has further enhanced these activities, suggesting potential for developing new antibiotics.

The biological activity of 2-(2-chloro-6-fluorophenyl)propanoic acid is characterized by its ability to modulate various biological pathways:

• Molecular Docking Studies : Computational studies have employed molecular docking techniques to predict the interaction of this compound with specific biological targets. These studies have identified potential binding sites that could lead to the development of new drugs targeting diseases such as cystic fibrosis .
• Neurotransmitter Modulation : Ongoing research is exploring the role of this compound in modulating neurotransmitter systems, which may have implications for treating neurological disorders. Initial findings suggest it could influence pathways related to mood regulation and cognitive function.

Case Study 1: Anti-inflammatory Properties

A recent study synthesized several derivatives of 2-(2-chloro-6-fluorophenyl)propanoic acid and tested their efficacy in reducing inflammation in animal models. The results indicated a significant reduction in inflammatory markers when compared to control groups treated with standard anti-inflammatory medications.

Case Study 2: Antimicrobial Screening

In another investigation, the compound was tested against a panel of bacterial strains. The results revealed that certain derivatives exhibited minimum inhibitory concentrations (MICs) lower than those of established antibiotics, indicating their potential as new antimicrobial agents .

Data Tables

Application Area	Findings	Reference
Anti-inflammatory	Significant reduction in inflammatory markers
Antibacterial Activity	Effective against E. coli, S. aureus
Antifungal Activity	Active against C. albicans
Neurotransmitter Modulation	Potential effects on mood regulation

Mechanism of Action

The mechanism of action of 2-(2-Chloro-6-fluorophenyl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, affecting biochemical pathways. For example, it may inhibit enzymes involved in inflammation, leading to its potential anti-inflammatory effects.

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Substituent Positions (Phenyl Ring)	Functional Groups	Molecular Weight (g/mol)	CAS Number	Key Differences vs. Target Compound
2-(2-Chloro-6-fluorophenyl)propanoic acid	C₉H₈ClFO₂	2-Cl, 6-F	Propanoic acid	202.61	Not provided	Reference compound
3-(2-Chloro-6-fluorophenyl)propanoic acid	C₉H₈ClFO₂	3-Cl, 6-F	Propanoic acid	202.61	CID 9149705	Substituent position (Cl at meta) alters steric and electronic effects
3-(2-Chloro-6-fluorophenyl)-2-cyano-2-methylpropanoic acid	C₁₁H₉ClFNO₂	2-Cl, 6-F	Cyano, methyl, propanoic acid	240.65	1267529-02-1	Addition of cyano and methyl groups enhances lipophilicity
2-(2-Chloro-6-ethoxy-4-formylphenoxy)propanoic acid	C₁₂H₁₃ClO₅	2-Cl, 6-OCH₂CH₃, 4-CHO	Ethoxy, formyl, propanoic acid	272.68	590395-60-1	Ethoxy and formyl groups increase molecular complexity and polarity

Key Observations :

• Functional Group Additions: The introduction of a cyano group (e.g., in CAS 1267529-02-1) increases electronegativity and may enhance metabolic stability .

Biological Activity

2-(2-Chloro-6-fluorophenyl)propanoic acid, with the chemical formula C9H8ClF O2 and CAS number 1083172-73-9, is a compound of interest due to its potential biological activities. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Weight : 202.61 g/mol
• IUPAC Name : 2-(2-chloro-6-fluorophenyl)propanoic acid
• Structure :
  • SMILES: CC(C1=C(F)C=CC=C1Cl)C(O)=O

Research indicates that 2-(2-Chloro-6-fluorophenyl)propanoic acid interacts with various biological targets, particularly in the context of pain modulation and inflammation. Its structure suggests potential interactions with receptors involved in nociception and inflammatory pathways.

1. Antinociceptive Effects

Studies have shown that this compound exhibits significant antinociceptive effects. For instance, in rodent models, it has been demonstrated to reduce pain responses comparable to traditional analgesics. Its mechanism appears to involve modulation of the transient receptor potential vanilloid 1 (TRPV1) pathway, which is crucial for pain perception.

Study	Model	Findings
	Rat neuropathic model	Showed strong analgesic activity with minimal side effects.
	Capsaicin-induced hyperalgesia	Inhibited pain response significantly.

2. Anti-inflammatory Activity

The compound also exhibits anti-inflammatory properties, making it a candidate for treating conditions characterized by chronic inflammation. The anti-inflammatory effects are attributed to the inhibition of pro-inflammatory cytokines and mediators.

Study	In vitro/In vivo	Findings
	In vitro	Demonstrated inhibition of inflammatory markers in cultured cells.
	In vivo	Reduced edema in animal models of inflammation.

Case Study 1: Analgesic Efficacy

A study involving the administration of 2-(2-Chloro-6-fluorophenyl)propanoic acid in a rat model of neuropathic pain showed a dose-dependent reduction in pain scores measured by the von Frey test. The compound was found to be more effective than standard analgesics at certain dosages.

Case Study 2: Inflammatory Response

In an experimental model of arthritis, treatment with this compound resulted in a significant decrease in joint swelling and pain behavior compared to control groups. Histological analysis revealed reduced infiltration of inflammatory cells in treated animals.

Structure-Activity Relationship (SAR)

The biological activity of 2-(2-Chloro-6-fluorophenyl)propanoic acid can be influenced by modifications to its structure. Studies suggest that the presence of halogen substituents enhances binding affinity to TRPV1 receptors, leading to increased potency as an analgesic agent.